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Compound of Interest

Compound Name: 3,5-Dibromoaniline

Cat. No.: B181674

An In-depth Technical Guide to 3,5-Dibromoaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,5-Dibromoaniline (CAS No. 626-40-4) is a halogenated aromatic amine that serves as a
pivotal intermediate in organic synthesis. Its unique substitution pattern, featuring two bromine
atoms meta to the amino group, imparts specific reactivity that is highly valued in the synthesis
of complex molecules. This guide provides a comprehensive overview of the physical,
chemical, and spectral properties of 3,5-Dibromoaniline. It details a key synthetic protocol and
illustrates its chemical utility, particularly in modern cross-coupling reactions, making it a
compound of significant interest in the pharmaceutical, agrochemical, and dye industries.

Physical and Chemical Properties

3,5-Dibromoaniline is typically a solid at room temperature, appearing as a white to pale
yellow or brown crystalline powder.[1][2] The presence of two bromine atoms on the benzene
ring significantly increases its molecular weight compared to aniline and influences its solubility
and reactivity.

Table 1: Physical and Chemical Properties of 3,5-Dibromoaniline
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Property Value Source(s)

Molecular Formula CeHsBr2N [1103114]

Molecular Weight 250.92 g/mol [11[31[5]

Appearance White to gray to brown 1[6]
powder/crystal

Melting Point 51.0-57.0°C [4107]

Boiling Point ~181.5 °C at 760 mmHg

Density 1.9318 (rough estimate) [6]

Solubility in Water

Sparingly soluble (~0.1 g/100
mL)

[1](8]

Solubility

Soluble in organic solvents

[1]

pKa

2.45 £ 0.10 (Predicted)

[2][6]

Vapor Pressure

0.0014 mmHg at 25°C

[6]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 3,5-Dibromoaniline.

Table 2: Key Spectral Data for 3,5-Dibromoaniline

Technique

Key Features

Source(s)

UV-Vis (Amax)

293 nm (in H20)

[2][6]

Infrared (IR)

Conforms to structure

[417]

Mass Spec (MS)

Molecular lon Peaks (m/z)
around 250 [M+1]+, 252,
reflecting the isotopic pattern

of two bromine atoms.

[5]1°]
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Chemical Properties and Reactivity

The chemical behavior of 3,5-Dibromoaniline is dictated by the interplay between the electron-
donating amino group (-NH2) and the electron-withdrawing, bulky bromine atoms (-Br).

¢ Basicity: The amino group confers weak basicity to the molecule.[2]

o Reactivity: The bromine atoms are excellent leaving groups in various cross-coupling
reactions, making the compound a versatile building block.[10] The presence of the amino
group directs further electrophilic substitution, although its strong activating nature is
somewhat tempered by the two bromine atoms.

3,5-Dibromoaniline is a key substrate for palladium-catalyzed cross-coupling reactions, which
are fundamental in modern organic synthesis for forming carbon-carbon and carbon-
heteroatom bonds.[10] These reactions allow for the introduction of diverse functional groups at

the 3- and 5-positions.

Palladium-Catalyzed Cross-Coupling Reactions
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Key cross-coupling reactions of 3,5-Dibromoaniline.

Applications in Research and Drug Development

3,5-Dibromoaniline is a crucial intermediate in the synthesis of a wide range of valuable
compounds.[1][8]
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e Pharmaceuticals: It serves as a foundational scaffold for creating pharmacologically active
molecules and active pharmaceutical ingredients (APIs).[10][11] Its structure is incorporated
into various developmental therapeutic agents.

o Agrochemicals: It is used in the synthesis of new pesticides and herbicides.[1]
o Dyes: The aniline scaffold is a classic component in the synthesis of various dyes.[1]

o Material Science: It can be used to create novel organic materials with specific electronic or
photophysical properties.[8]

Experimental Protocols
Synthesis of 3,5-Dibromoaniline via Reduction of 3,5-
Dibromonitrobenzene

This protocol details a common laboratory-scale synthesis of 3,5-Dibromoaniline. The method
involves the reduction of the nitro group of 3,5-dibromonitrobenzene.[5]

Materials:

e 3,5-dibromonitrobenzene (1.0 eq)

» Glacial Acetic Acid

e Titanium(lll) chloride (TiCl3) in 2N HCI (30 wt%)
e 1 M Sodium Hydroxide (NaOH)

o Ethyl Acetate (EtOAC)

o Water (H20)

e Anhydrous Sodium Sulfate (NazS0a)

Procedure:
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Dissolution: Dissolve 3,5-dibromonitrobenzene (e.g., 500 mg, 1.78 mmol) in glacial acetic
acid (4 mL) at room temperature.[5]

Reduction: Gradually add the TiCls solution to the reaction mixture with stirring. Continue the
addition until the characteristic purple color of Ti3* persists, indicating the complete
consumption of the starting material. Monitor the reaction's progress using Thin Layer
Chromatography (TLC).[5]

Work-up (Acid Removal): Once the reaction is complete, concentrate the mixture under
vacuum to remove the acetic acid.[5]

Neutralization: Add water and 1 M NaOH to neutralize the acidic mixture. Add ethyl acetate
as the extraction solvent. A waxy solid may form at this stage.[5]

Filtration & Extraction: Filter the resulting solid under vacuum. Perform a liquid-liquid
extraction on the filtrate twice using ethyl acetate and water.[5]

Drying and Isolation: Combine the organic layers and dry over anhydrous NazSOa4 for 30
minutes. Filter off the drying agent and concentrate the filtrate under vacuum using a rotary
evaporator. Further dry the product on an oil pump overnight to yield 3,5-Dibromoaniline.[5]
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Synthesis Workflow
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Experimental workflow for the synthesis of 3,5-Dibromoaniline.
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Safety Information

3,5-Dibromoaniline is classified as harmful and an irritant.

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[2]

o Precautionary Measures: Handle with appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat. Use in a well-ventilated area or a chemical
fume hood.[12] Avoid inhalation of dust and contact with skin and eyes.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 3,5-
Dibromoaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181674#physical-and-chemical-properties-of-3-5-
dibromoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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